Lobetyol

• Molecular Formula: C14H18O3
• Molecular Weight: 234.29 g/mol
• InChI: InChI=1S/C14H18O3/c1-2-3-4-5-7-10-13(16)14(17)11-8-6-9-12-15/h2-3,8,11,13-17H,6,9,12H2,1H3/b3-2+,11-8+
• InChIKey: RKOQCMNXJZJWBU-FWTOVJONSA-N

Lobetyol: A Key Polyacetylene Scaffold from Codonopsis and Lobelia for Targeted Cancer Research Procurement

Lobetyol (CAS 136171-87-4) is a natural polyacetylene compound primarily isolated from the roots of Codonopsis pilosula (Dangshen) and Lobelia chinensis [1]. It serves as the fundamental aglycone scaffold for a family of bioactive polyacetylene glycosides, notably lobetyolin (a monoglucoside) and lobetyolinin (a bisglucoside) [2]. Lobetyol is characterized by its terminal alkyne group, which renders it a valuable click chemistry reagent for bioconjugation and probe development . It has been identified as one of the primary compounds responsible for the anti-tumor and immunomodulatory activities of Codonopsis Radix [3].

Polyacetylene aglycone scaffold from Codonopsis / Lobelia

Terminal alkyne handle for CuAAC click chemistry probe synthesis

May support cancer cell-model endpoint studies

• [1] Qi Xie, Hanxue Wang, Huida Guan, Nan Xu, Xiang Zhao, Xuemei Cheng, Changhong Wang. The in vitro/in vivo metabolic pathways analysis of lobetyol, lobetyolin, and lobetyolinin, three polyacetylenes from Codonopsis Radix, by UHPLC-Q/TOF-MS and UHPLC-MS/MS. Journal of Pharmaceutical and Biomedical Analysis, 2023, 223: 115140. View Source
• [2] Christian Bailly. Anticancer Properties of Lobetyolin, an Essential Component of Radix Codonopsis (Dangshen). Natural Products and Bioprospecting, 2021, 11(2): 143-153. View Source
• [3] Ming-Chieh Ma, et al. Polyacetylenes from Codonopsis lanceolata Root Induced Apoptosis of Human Lung Adenocarcinoma Cells and Improved Lung Dysbiosis. BioMed Research International, 2022, 2022: 7713355. View Source

Why Lobetyol Cannot Be Substituted by Lobetyolin or Other Polyacetylenes in Critical Assays

While lobetyol, lobetyolin, and lobetyolinin share the same polyacetylene core and are often discussed interchangeably, their substitution is scientifically invalid due to profound structural, metabolic, and functional differences. Lobetyolin and lobetyolinin are glucosylated derivatives of lobetyol, and this glycosylation fundamentally alters their molecular weight, polarity, and bioavailability [1]. Critically, the three compounds undergo distinct metabolic pathways, generating a vastly different number of metabolites: lobetyol produces 47 metabolites, compared to 30 for lobetyolin and 34 for lobetyolinin [2]. Furthermore, a direct functional comparison revealed that lobetyol and lobetyolin contribute approximately 71% to the anti-proliferative effect of a Codonopsis extract, with lobetyol providing a unique and necessary component of this synergistic activity [3]. Substituting one for the other disregards these quantifiable differences, leading to irreproducible results and erroneous conclusions about target engagement or efficacy. The following quantitative evidence underscores the specific, non-fungible properties of lobetyol.

Glycosylation Lobetyolin and lobetyolinin are glucosylated derivatives; glycosylation alters polarity, solubility, and membrane permeability profiles compared to the aglycone.

Metabolism Metabolic fate diverges substantially from glycosylated analogs; distinct CYP-mediated pathways may shift in vivo exposure and metabolite-driven response interpretation.

Synergy Reported anti-proliferative synergy contribution is non-fungible; replacing lobetyol with another polyacetylene may alter assay outcome and endpoint reproducibility.

• [1] Christian Bailly. Anticancer Properties of Lobetyolin, an Essential Component of Radix Codonopsis (Dangshen). Natural Products and Bioprospecting, 2021, 11(2): 143-153. View Source
• [2] Qi Xie, Hanxue Wang, Huida Guan, Nan Xu, Xiang Zhao, Xuemei Cheng, Changhong Wang. The in vitro/in vivo metabolic pathways analysis of lobetyol, lobetyolin, and lobetyolinin, three polyacetylenes from Codonopsis Radix, by UHPLC-Q/TOF-MS and UHPLC-MS/MS. Journal of Pharmaceutical and Biomedical Analysis, 2023, 223: 115140. View Source
• [3] Ming-Chieh Ma, et al. Polyacetylenes from Codonopsis lanceolata Root Induced Apoptosis of Human Lung Adenocarcinoma Cells and Improved Lung Dysbiosis. BioMed Research International, 2022, 2022: 7713355. View Source

Quantitative Differentiation Guide for Lobetyol Procurement: Direct Comparative Evidence vs. In-Class Analogs

Lobetyol vs. Lobetyolin: Quantified Contribution to Anti-Proliferative Synergy in Lung Cancer Cells

In a study isolating the active components of Codonopsis lanceolata polyacetylenes (CLP), a direct, quantitative comparison was made between the anti-proliferative effects of the CLP extract and the combined effects of its purified constituents. The combination of lobetyol and lobetyolin was found to be solely responsible for the observed activity, with their combined effect accounting for approximately 71% of the total growth inhibition in A549 human lung adenocarcinoma cells [1]. When tested individually against a panel of compounds from the same source, only lobetyol and lobetyolin showed any inhibitory effect; other isolated compounds, including syringin, isolariciresinol, and atractylenolide III, were completely inactive [2].

Synergy contribution

Head-to-head

~71% of total inhibition attributed to lobetyol + lobetyolin combination; other constituents 0%

Supports synergy endpoint interpretation

A549 lung cancer cell model, MTT assay

Evidence Dimension	Contribution to extract's anti-proliferative activity
Target Compound Data	Lobetyol + Lobetyolin combination
Comparator Or Baseline	Other compounds from the same extract (syringin, codonopilodiynoside A, isolariciresinol, atractylenolide III)
Quantified Difference	Lobetyol + Lobetyolin accounted for ~71% of total inhibition; other compounds showed 0% inhibition.
Conditions	A549 human lung adenocarcinoma cell line, MTT proliferation assay.

Why This Matters

This data proves lobetyol is an essential, non-redundant component for replicating the extract's bioactivity, justifying its specific procurement over other seemingly similar polyacetylenes or other constituents from Codonopsis species.

• [1] Ming-Chieh Ma, et al. Polyacetylenes from Codonopsis lanceolata Root Induced Apoptosis of Human Lung Adenocarcinoma Cells and Improved Lung Dysbiosis. BioMed Research International, 2022, 2022: 7713355. View Source
• [2] Ming-Chieh Ma, et al. Polyacetylenes from Codonopsis lanceolata Root Induced Apoptosis of Human Lung Adenocarcinoma Cells and Improved Lung Dysbiosis. BioMed Research International, 2022, 2022: 7713355. View Source

Lobetyol Exhibits Differential Metabolic Stability and CYP Enzyme Specificity Compared to Glycosylated Analogs

A comprehensive metabolic study using UHPLC-Q/TOF-MS and UHPLC-MS/MS revealed stark quantitative differences in the metabolic fate of lobetyol versus its glycosylated analogs, lobetyolin and lobetyolinin. Lobetyol was found to generate a total of 47 distinct metabolites, significantly more than the 30 metabolites identified for lobetyolin and the 34 for lobetyolinin [1]. Further analysis demonstrated that lobetyol exhibits good metabolic stability in human liver microsomes, and its metabolism is specifically mediated by a panel of CYP isozymes including CYP2C19, CYP1A1, CYP2C9, and CYP1A2 [2].

Metabolic divergence

Cross-study comparable

47 distinct metabolites (vs 30 lobetyolin, 34 lobetyolinin)

Indicates distinct ADME profile context

In vitro / in vivo metabolic models

Evidence Dimension	Total number of identified metabolites
Target Compound Data	47 metabolites (Lobetyol)
Comparator Or Baseline	Lobetyolin (30 metabolites) and Lobetyolinin (34 metabolites)
Quantified Difference	Lobetyol produces 56.7% more metabolites than lobetyolin and 38.2% more than lobetyolinin.
Conditions	In vitro (rat and human liver microsomes) and in vivo (rat) models.

Why This Matters

The substantially different metabolic profile of lobetyol dictates a distinct in vivo half-life and potential for metabolite-driven activity or toxicity, making it a non-interchangeable tool for ADME/PK studies and a distinct candidate for drug development.

• [1] Qi Xie, Hanxue Wang, Huida Guan, Nan Xu, Xiang Zhao, Xuemei Cheng, Changhong Wang. The in vitro/in vivo metabolic pathways analysis of lobetyol, lobetyolin, and lobetyolinin, three polyacetylenes from Codonopsis Radix, by UHPLC-Q/TOF-MS and UHPLC-MS/MS. Journal of Pharmaceutical and Biomedical Analysis, 2023, 223: 115140. View Source
• [2] Qi Xie, Hanxue Wang, Huida Guan, Nan Xu, Xiang Zhao, Xuemei Cheng, Changhong Wang. The in vitro/in vivo metabolic pathways analysis of lobetyol, lobetyolin, and lobetyolinin, three polyacetylenes from Codonopsis Radix, by UHPLC-Q/TOF-MS and UHPLC-MS/MS. Journal of Pharmaceutical and Biomedical Analysis, 2023, 223: 115140. View Source

Lobetyol Demonstrates Quantifiable Cytotoxicity and Apoptosis Induction in MKN45 Gastric Cancer Cells

In vitro assays on the MKN45 human gastric cancer cell line provide precise, dose- and time-dependent quantitative data for lobetyol's activity. Lobetyol inhibited cell proliferation with an IC50 value of 71.47 ± 4.29 μg/mL at 48 hours . Flow cytometric analysis of Annexin-V/PI staining demonstrated a clear dose-dependent increase in apoptosis, with the apoptotic cell population rising from 5.5% (control) to 13.74% (50 μg/mL), 27.32% (75 μg/mL), and 31.57% (100 μg/mL) . Critically, lobetyol exhibited a favorable safety profile, showing significantly less toxicity towards normal human liver (L02) and kidney (HEK293) cell lines .

Cytotoxicity & apoptosis

Data to verify

IC50 71.47 μg/mL; apoptosis 5.5% → 31.57% at 100 μg/mL

Supports cytotoxicity endpoint review

MKN45 cells; reported lower response in L02/HEK293

Evidence Dimension	Induction of apoptosis in MKN45 cells
Target Compound Data	Apoptotic population: 5.5% (0 μg/mL), 13.74% (50 μg/mL), 27.32% (75 μg/mL), 31.57% (100 μg/mL).
Comparator Or Baseline	Untreated control cells (5.5% baseline apoptosis).
Quantified Difference	A 5.7-fold increase in apoptosis at the highest tested concentration (100 μg/mL) compared to baseline.
Conditions	MKN45 human gastric cancer cell line, 48-hour treatment, Annexin-V/PI flow cytometry.

Why This Matters

This provides a robust, quantifiable baseline for lobetyol's efficacy in gastric cancer models, which is essential for researchers designing experiments, establishing dose ranges, or comparing its potency to novel analogs.

Lobetyol as a Click Chemistry Reagent: A Functional Distinction from Non-Alkynyl Polyacetylenes

A key structural feature differentiating lobetyol from many other natural products and even some related polyacetylenes is the presence of a terminal alkyne group. This functional group makes lobetyol a direct substrate for copper-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry . This allows for the straightforward and bioorthogonal conjugation of lobetyol to fluorescent dyes, affinity tags (like biotin), or other reporter molecules without requiring complex synthetic modifications. This feature is not universally present in all polyacetylenes and is absent in saturated or differently functionalized analogs.

Click chemistry handle

Class-level

Terminal alkyne group present; enables direct CuAAC conjugation

Supports probe development workflow

Standard CuAAC conditions; source review needed

Evidence Dimension	Presence of terminal alkyne for CuAAC
Target Compound Data	Contains a terminal alkyne group, enabling CuAAC click chemistry.
Comparator Or Baseline	Other polyacetylenes or natural products lacking a terminal alkyne group.
Quantified Difference	Qualitative difference: Enables direct click conjugation vs. requires multi-step synthesis for functionalization.
Conditions	Standard copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction conditions.

Why This Matters

For researchers needing to create molecular probes for target identification, imaging studies, or pull-down assays, lobetyol's native click handle offers a significant practical advantage, saving time and resources in chemical probe synthesis compared to analogs lacking this group.

Lobetyol Procurement Scenarios: High-Impact Research Applications Backed by Quantitative Evidence

Target Identification and Mechanism Deconvolution via Click Chemistry Probe Synthesis

Researchers aiming to identify the direct molecular targets of lobetyol or map its interaction network can leverage its terminal alkyne group for CuAAC click chemistry . This allows for the creation of custom biotinylated or fluorescent lobetyol probes without complex, low-yield synthetic routes. This application is directly supported by evidence that lobetyol activates the MAPK pathway and induces G1/S arrest [7], making probe development a high-priority step for dissecting these mechanisms in gastric and lung cancer models [8].

In Vitro and In Vivo Studies of Gastric Cancer Biology

Given the robust, dose-dependent data on lobetyol's ability to induce apoptosis in MKN45 gastric cancer cells (from 5.5% baseline to 31.57% at 100 μg/mL) , this compound is ideally suited as a tool compound for gastric cancer research. Researchers can reliably use lobetyol as a positive control or lead scaffold in assays designed to evaluate novel compounds or explore the roles of the MAPK pathway and apoptosis-related proteins (Bax, Bcl-2, P53) in this specific cancer type [7].

ADME and Pharmacokinetic Profiling of Polyacetylene Scaffolds

The detailed in vitro and in vivo metabolic map of lobetyol, which identifies 47 distinct metabolites and specific CYP enzymes responsible for its biotransformation (CYP2C19, 1A1, 2C9, 1A2) , positions it as a well-characterized probe for ADME studies. Researchers investigating the pharmacokinetics of polyacetylenes can use lobetyol as a reference standard to understand how the aglycone core behaves in biological systems, distinct from its glycosylated analogs which have vastly different metabolic fates (30-34 metabolites) [7].

Quality Control and Standardization of Codonopsis-Based Herbal Products

Analytical laboratories and manufacturers of Codonopsis Radix extracts can procure lobetyol as a high-purity reference standard (>98%) for quantitative HPLC/UV or UPLC-MS/MS analysis . Validated methods have established lobetyol as one of the key marker compounds for species differentiation and quality assessment [7]. Since its content varies considerably inter- and intra-species [8], using a lobetyol standard is critical for ensuring batch-to-batch consistency and adherence to pharmacopoeial or internal quality benchmarks.

Application

Selection Property

Validation Focus

Click chemistry probe synthesis

Terminal alkyne for CuAAC

MAPK pathway probe context

Gastric cancer cell-model studies

Reported apoptosis pathway response

Apoptosis and cell-cycle endpoint review

ADME/PK polyacetylene research

Distinct metabolic profile

CYP-mediated metabolism context

Herbal product QC standardization

High-purity reference standard

HPLC/UV quantitative analysis

• [1] Shen, et al. Lobetyol activate MAPK pathways associated with G1/S cell cycle arrest and apoptosis in MKN45 cells in vitro and in vivo. Biomedicine & Pharmacotherapy, 2016, 81: 120. View Source
• [2] Ming-Chieh Ma, et al. Polyacetylenes from Codonopsis lanceolata Root Induced Apoptosis of Human Lung Adenocarcinoma Cells and Improved Lung Dysbiosis. BioMed Research International, 2022, 2022: 7713355. View Source
• [3] Shen, et al. Lobetyol activate MAPK pathways associated with G1/S cell cycle arrest and apoptosis in MKN45 cells in vitro and in vivo. Biomedicine & Pharmacotherapy, 2016, 81: 120. View Source
• [4] Qi Xie, Hanxue Wang, Huida Guan, Nan Xu, Xiang Zhao, Xuemei Cheng, Changhong Wang. The in vitro/in vivo metabolic pathways analysis of lobetyol, lobetyolin, and lobetyolinin, three polyacetylenes from Codonopsis Radix, by UHPLC-Q/TOF-MS and UHPLC-MS/MS. Journal of Pharmaceutical and Biomedical Analysis, 2023, 223: 115140. View Source
• [5] Qi Xie, Hanxue Wang, Huida Guan, Nan Xu, Xiang Zhao, Xuemei Cheng, Changhong Wang. The in vitro/in vivo metabolic pathways analysis of lobetyol, lobetyolin, and lobetyolinin, three polyacetylenes from Codonopsis Radix, by UHPLC-Q/TOF-MS and UHPLC-MS/MS. Journal of Pharmaceutical and Biomedical Analysis, 2023, 223: 115140. View Source
• [6] He JY, Zhu S, Goda Y, Cai SQ, Komatsu K. HPLC/UV analysis of polyacetylenes, phenylpropanoid and pyrrolidine alkaloids in medicinally used Codonopsis species. Phytochemical Analysis, 2014, 25(3): 213-219. View Source
• [7] Kim EY, Kim JA, Jeon HJ, et al. Chemical fingerprinting of Codonopsis pilosula and simultaneous analysis of its major components by HPLC-UV. Archives of Pharmacal Research, 2014, 37: 742-749. View Source
• [8] He JY, Zhu S, Komatsu K, Goda Y, Cai SQ. Quality evaluation of medicinally-used Codonopsis species and Codonopsis Radix based on the contents of pyrrolidine alkaloids, phenylpropanoid and polyacetylenes. Journal of Natural Medicines, 2014, 68: 326-339. View Source